Pregnenolone sulfate
Pregnenolone sulfate
Pregnenolone sulfate is a steroid sulfate. It has a role as an EC 2.7.1.33 (pantothenate kinase) inhibitor and a human metabolite. It is functionally related to a pregnenolone. It is a conjugate acid of a pregnenolone sulfate(1-).
Pregnenolone sulfate is a natural product found in Homo sapiens with data available.
Pregnenolone sulfate is a natural product found in Homo sapiens with data available.
Brand Name:
Vulcanchem
CAS No.:
1247-64-9
VCID:
VC20948120
InChI:
InChI=1S/C21H32O5S/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,15-19H,5-12H2,1-3H3,(H,23,24,25)/t15-,16-,17+,18-,19-,20-,21+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)O)C)C
Molecular Formula:
C21H32O5S
Molecular Weight:
396.5 g/mol
Pregnenolone sulfate
CAS No.: 1247-64-9
Cat. No.: VC20948120
Molecular Formula: C21H32O5S
Molecular Weight: 396.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pregnenolone sulfate is a steroid sulfate. It has a role as an EC 2.7.1.33 (pantothenate kinase) inhibitor and a human metabolite. It is functionally related to a pregnenolone. It is a conjugate acid of a pregnenolone sulfate(1-). Pregnenolone sulfate is a natural product found in Homo sapiens with data available. |
|---|---|
| CAS No. | 1247-64-9 |
| Molecular Formula | C21H32O5S |
| Molecular Weight | 396.5 g/mol |
| IUPAC Name | [(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C21H32O5S/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,15-19H,5-12H2,1-3H3,(H,23,24,25)/t15-,16-,17+,18-,19-,20-,21+/m0/s1 |
| Standard InChI Key | DIJBBUIOWGGQOP-QGVNFLHTSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OS(=O)(=O)O)C)C |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)O)C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)O)C)C |
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